Cas no 160455-78-7 (4H-1,2,4-Triazole, 3-methyl-5-phenyl-4-(2-propenyl)-)

• Product Name: 4H-1,2,4-Triazole, 3-methyl-5-phenyl-4-(2-propenyl)-
• CAS No: 160455-78-7
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 2780232
• Update Time: 2023-08-07

4H-1,2,4-Triazole, 3-methyl-5-phenyl-4-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-allyl-3-methyl-5-phenyl-4H-1,2,4-triazole
• 4H-1,2,4-Triazole, 3-methyl-5-phenyl-4-(2-propenyl)-
• 4-allyl-3-methyl-5-phenyl-4H-[1,2,4]triazole

• Inchi： 1S/C12H13N3/c1-3-9-15-10(2)13-14-12(15)11-7-5-4-6-8-11/h3-8H,1,9H2,2H3
• InChI Key： VWKVRPPZHFALLD-UHFFFAOYSA-N
• SMILES： N1(C(C)=NN=C1C1C=CC=CC=1)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• XLogP3: 2.2
• Topological Polar Surface Area: 30.7